Cas no 84211-94-9 (4-(Ethylthio)benzaldehyde)

• Product Name: 4-(Ethylthio)benzaldehyde
• CAS No: 84211-94-9
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD01318145
• CID: 90874
• PubChem ID: 7006654
• Update Time: 2025-04-18

4-(Ethylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylthio)benzaldehyde
• 4-ethylsulfanylbenzaldehyde
• 4-ethylthiobenzaldehyde
• 4-(Ethylsulfanyl)Benzaldehyde
• 4-Aethylmercapto-benzaldehyd
• 4-ethanesulfanyl benzaldehyde
• Benzaldehyde,4-(ethylthio)
• DTXSID10426515
• LPRKZLUVZOFDDT-UHFFFAOYSA-N
• 84211-94-9
• FT-0616772
• AKOS009157410
• 4-ethylsulfanyl-benzaldehyde
• AS-60368
• MFCD01318145
• SCHEMBL710758
• STL301883
• DB-056775

• MDL： MFCD01318145
• Inchi： 1S/C9H10OS/c1-2-11-9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3
• InChI Key： LPRKZLUVZOFDDT-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(C=O)=CC=1
• BRN： 1863857

Computed Properties

• Exact Mass: 166.04500
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.1
• Boiling Point: 151-153°C 15mm
• Flash Point: 151-153°C/15mm
• Refractive Index: 1.6240
• Water Partition Coefficient: Difficult to mix in water.
• PSA: 42.37000
• LogP: 2.61110
• Sensitiveness: Air Sensitive
• Solubility: (mg/m1)

4-(Ethylthio)benzaldehyde Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives